![molecular formula C15H16Cl3NO B1397652 3-[(2,4-Dichloro-1-naphthyl)oxy]piperidine hydrochloride CAS No. 1220032-66-5](/img/structure/B1397652.png)
3-[(2,4-Dichloro-1-naphthyl)oxy]piperidine hydrochloride
Overview
Description
3-[(2,4-Dichloro-1-naphthyl)oxy]piperidine hydrochloride, also known as 3-DNP or DNP, is an organic compound with a wide range of applications in scientific research. It is a synthetic derivative of piperidine and contains a naphthyl group substituted with two chlorine atoms. The compound is used in various laboratory experiments for its ability to selectively inhibit the activity of certain enzymes, as well as its ability to increase the rate of chemical reactions.
Scientific Research Applications
Growth-Promoting Activity
3-[(2,4-Dichloro-1-naphthyl)oxy]piperidine hydrochloride and its derivatives have been studied for their potential growth-promoting activity. For instance, a compound structurally similar to this compound, specifically 1-Methyl-4-[3-(2-naphthyloxy)prop-1-ynyl]piperidin-4-ol hydrochloride, demonstrated significant growth-promoting activity. This was observed upon the pre-sowing treatment of beetroot seeds and potatoes, where it increased productivity by approximately 20% (Omirzak et al., 2013).
Crystal and Molecular Structure Analysis
The crystal and molecular structure of compounds related to this compound have been extensively studied. For example, the crystal and molecular structure of 4-carboxypiperidinium chloride (a compound with a piperidine structure similar to the query compound) was characterized using X-ray diffraction and computational methods. Such studies provide insight into the molecular conformation and interactions within the crystal structure, offering valuable information for understanding the chemical and physical properties of these compounds (Szafran et al., 2007).
Synthesis and Characterization of Derivatives
Various derivatives of this compound have been synthesized and characterized for different purposes. Studies focus on synthesizing novel derivatives, determining their molecular structure, and evaluating their potential biological activities. Such research provides a foundation for the development of compounds with potential applications in various fields, such as pharmaceuticals and agriculture (Badawy et al., 2008).
Mechanism of Action
Target of Action
Related compounds such as ®-(-)-3-piperidinecarboxylic acid have been found to inhibit gaba (γ-aminobutyric acid) uptake . GABA is a major inhibitory neurotransmitter in the central nervous system, and its uptake inhibition can lead to an increase in GABA concentrations in the synaptic cleft, potentially modulating neuronal excitability.
Mode of Action
If it shares similar properties with its related compounds, it may interact with its targets by binding to the active sites, leading to changes in the conformation and function of the target proteins .
Biochemical Pathways
If it acts similarly to its related compounds, it may influence the gabaergic system, affecting the balance between inhibitory and excitatory neurotransmission in the brain .
Result of Action
If it acts similarly to its related compounds, it may lead to an increase in GABA concentrations in the synaptic cleft, potentially modulating neuronal excitability .
Properties
IUPAC Name |
3-(2,4-dichloronaphthalen-1-yl)oxypiperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15Cl2NO.ClH/c16-13-8-14(17)15(12-6-2-1-5-11(12)13)19-10-4-3-7-18-9-10;/h1-2,5-6,8,10,18H,3-4,7,9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZRGFUFVYGTZEU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=C(C=C(C3=CC=CC=C32)Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16Cl3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220032-66-5 | |
Record name | Piperidine, 3-[(2,4-dichloro-1-naphthalenyl)oxy]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220032-66-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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